Cas no 1805120-17-5 (5-Cyano-3-methyl-2-(trifluoromethyl)benzenesulfonyl chloride)

• Product Name: 5-Cyano-3-methyl-2-(trifluoromethyl)benzenesulfonyl chloride
• CAS No: 1805120-17-5
• MF: C₉H₅ClF₃NO₂S
• MW: 283.654710531235
• CID: 5003305
• Update Time: 2025-07-30

5-Cyano-3-methyl-2-(trifluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-methyl-2-(trifluoromethyl)benzenesulfonyl chloride

• Inchi： 1S/C9H5ClF3NO2S/c1-5-2-6(4-14)3-7(17(10,15)16)8(5)9(11,12)13/h2-3H,1H3
• InChI Key： SGGDSPIAKNQXNF-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C#N)C=C(C)C=1C(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 433
• XLogP3: 2.9
• Topological Polar Surface Area: 66.3